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Welcome to the technical support center for maximizing the utilization of NVIDIA H100 GPUs in
your research workflows. This guide is designed for researchers, scientists, and drug
development professionals to troubleshoot common issues and optimize their experimental
pipelines.

Frequently Asked Questions (FAQSs)
Q1: My H100 GPU utilization is consistently low. What
are the common causes and how can | fix it?

Low GPU utilization is a frequent issue that can often be traced back to bottlenecks in other
parts of your workflow. Here are the primary culprits and their solutions:

o CPU Bottlenecks: The CPU may not be able to prepare and feed data to the GPU fast
enough, leaving the GPU idle. This is common in workflows with heavy data preprocessing.

o Solution: Offload data augmentation and preprocessing to the GPU using libraries like
NVIDIA DALI (Data Loading Library).[1][2][3][4] Consider using a CPU with a higher core
count to better match the H100's processing power.[4]

 |/O Bottlenecks: Slow storage can significantly hinder data loading times, creating a
bottleneck before data even reaches the CPU or GPU.
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o Solution: Utilize high-speed storage solutions like NVMe SSDs.[4][5] For very large
datasets, consider distributed storage systems with parallel access.[4]

« Inefficient Data Loading: The way data is loaded and batched can create overhead.

o Solution: Optimize your data pipeline by using larger batch sizes where possible, which is
facilitated by the H100's large HBM3 memory.[2][6] Employ multi-threaded or
asynchronous data loading to overlap data transfer with computation.[1]

o Small Model Complexity: If the model is not complex enough, the GPU may process the data
faster than new data can be supplied.

o Solution: While not always feasible to change the model, this highlights the importance of
an optimized data pipeline to keep the GPU fed.

Q2: How can | effectively monitor my H100 GPU's
performance to identify these bottlenecks?

Continuous monitoring is crucial for diagnosing performance issues. NVIDIA provides a suite of
tools for this purpose:

» NVIDIA System Management Interface (nvidia-smi): A command-line tool for real-time
monitoring of GPU utilization, memory usage, temperature, and power consumption.[7][8][9]

» NVIDIA Data Center GPU Manager (DCGM): A more comprehensive tool for monitoring and
managing GPUs in a data center environment, offering detailed health and performance
metrics.[7][8][10]

» NVIDIA Nsight Systems: A system-wide performance analysis tool that helps visualize the
interaction between CPUs and GPUs, making it easier to pinpoint inefficiencies.[2][7][8]

» NVIDIA Nsight Compute: A kernel profiler for in-depth analysis of CUDA kernel performance,
helping to identify slow kernels and optimize their implementation.[2][8][11]

Here is a summary of key metrics to track:
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Metric Description Tool(s)

The percentage of time the o ) )
nvidia-smi, DCGM, Nsight

GPU Utilization (%) GPU is actively processing
Systems

tasks.

The amount of GPU memory
Memory Usage (GB) being used versus the total nvidia-smi, DCGM

available.

) The real-time power draw of o )

Power Consumption (W) nvidia-smi, DCGM

the GPU.

The core and memory o )
Temperature (°C) nvidia-smi, DCGM
temperatures of the GPU.

_ The data transfer rate between _
PCle Bandwidth (GB/s) Nsight Systems
the CPU and GPU.

Q3: What is mixed-precision training, and how can it
improve my H100 GPU utilization?

Mixed-precision training is a technique that uses both 16-bit (half-precision, FP16 or BF16) and
32-bit (single-precision, FP32) floating-point formats during model training.[12] The H100 also
introduces support for 8-bit floating-point (FP8).[1][2][13] This approach can significantly
improve performance by:

e Reducing Memory Usage: Lower precision data types require less memory, allowing for
larger models, bigger batch sizes, or larger input data.[12]

 Increasing Computational Throughput: The Tensor Cores in H100 GPUs are specifically
designed to accelerate matrix operations at lower precisions, leading to substantial
speedups.[1][2][6]

Best Practices for Mixed-Precision Training:

e Use Automatic Mixed Precision (AMP): Frameworks like PyTorch (torch.cuda.amp) and
TensorFlow (tf.keras.mixed_precision) provide AMP capabilities that automatically handle the
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casting between different precisions.[2][6]

o Enable Gradient Scaling: This is crucial to prevent the loss of small gradient values
(underflow) that can occur when using half-precision.[6]

o Leverage the Transformer Engine: The H100 features a Transformer Engine that can
dynamically switch between FP8 and FP16 precision to optimize performance for
transformer models.[2][11]

Troubleshooting Guides
Issue: Memory Errors or Out-of-Memory (OOM) Issues

Running into memory limitations is common when working with large datasets and complex
models in fields like drug discovery.

Troubleshooting Steps:

e Reduce Batch Size: This is the most straightforward way to decrease memory consumption.
However, it may impact model convergence and training time.

o Enable Gradient Checkpointing: This technique trades compute for memory by recomputing
activations during the backward pass instead of storing them all in memory.[3][14]

o Use Activation Offloading: Tools like DeepSpeed's ZeRO can offload activations and model
parameters to CPU memory when they are not in use.[3][13]

o Optimize Data Types: As discussed in the mixed-precision section, using FP16/BF16 or even
FP8 can significantly reduce the memory footprint of your model and data.[13]

o Profile for Memory Leaks: Use tools like nvidia-smi and the PyTorch or TensorFlow memory
profilers to identify and address any potential memory leaks in your code.[11]
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Issue: Slow Multi-GPU Scaling Performance

When scaling your experiments across multiple H100 GPUs, communication between GPUs
can become a bottleneck.

Troubleshooting Steps:

o Utilize High-Speed Interconnects: Ensure your multi-GPU setup is connected via NVLink and
NVSwitch for the highest inter-GPU communication bandwidth.[2][15][16]

o Leverage NCCL: The NVIDIA Collective Communications Library (NCCL) provides optimized
routines for multi-GPU and multi-node communication. Ensure your deep learning framework
is configured to use it.[9][17]

o Optimize Data Parallelism: In a data parallelism setup, ensure that the workload is evenly
balanced across all GPUs to avoid some GPUs waiting for others to finish.

o Consider Model and Hybrid Parallelism: For very large models that don't fit on a single GPU,
explore model parallelism (splitting the model across GPUSs) or hybrid approaches that
combine data and model parallelism.[2][3]

o Profile Inter-GPU Communication: Use Nsight Systems to visualize the communication
overhead between GPUs and identify any imbalances or inefficiencies.
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Experimental Protocols
Protocol: Profiling a PyTorch Training Script with NVIDIA
Nsight Systems

This protocol outlines the steps to identify performance bottlenecks in a PyTorch-based

research workflow.

Objective: To generate a detailed timeline of CPU and GPU activities to pinpoint areas of low
utilization or high overhead.

Methodology:
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» Load Necessary Modules: Ensure the CUDA toolkit and Nsight Systems are in your
environment path.

e Prepare Your Training Script: Have your PyTorch training script ready. No modifications to
the script are necessary for a basic profile.

o Execute the Profiling Command: Launch your training script through the Nsight Systems
command-line interface (nsys).

[e]

nsys profile: The command to start a profiling session.

o

-0 my_profile: Specifies the output file name for the report.

[¢]

--stats=true: Collects summary statistics.

[¢]

python my_training_script.py: Your standard command to run the script.

o Collect a Short Profile: Let the script run for a few training iterations to collect a
representative sample of the workload. You can then stop the process manually (Ctrl+C).

» Analyze the Report: Open the generated .qdrep file in the Nsight Systems GUI. Look for the
following patterns in the timeline view:

o Gaps in the GPU row: Indicates the GPU was idle. Look at the corresponding CPU rows to
see if it was waiting for data.

o High "CUDA API" activity on CPU rows: May suggest that the CPU is spending too much
time launching kernels, which can be a sign of a bottleneck.

o "Data Transfer" (e.g., HtoD) rows: Significant time spent here indicates a data movement
bottleneck between the host (CPU) and device (GPU).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BE“GH Troubleshooting & Optimization

Check Availability & Pricing

e 15. How do | optimize the performance of the H100 GPU in a high-performance computing
cluster? - Massed Compute [massedcompute.com]

e 16. The Complete Guide to Multi-GPU Training: Scaling Al Models Beyond Single-Card
Limitations [runpod.io]

e 17. How does the NVIDIA H100 GPU\'s performance scale with the number of nodes in a
cluster? - Massed Compute [massedcompute.com]

« To cite this document: BenchChem. [H100 GPU Technical Support Center: Troubleshooting
& FAQs]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15585327#how-to-improve-h100-gpu-utilization-in-
research-workflows]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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